Cas no 922105-24-6 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 922105-24-6
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6566175
• Update Time: 2025-06-10

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-methoxy-3-methylbenzenesulfonamide

• Inchi： 1S/C19H22N2O4S/c1-4-21-17-8-6-15(12-14(17)5-10-19(21)22)20-26(23,24)16-7-9-18(25-3)13(2)11-16/h6-9,11-12,20H,4-5,10H2,1-3H3
• InChI Key： BSTZKFFCRIQCNP-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC)(=O)=O)=CC=C(OC)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 922105-24-6): An Overview

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide (CAS No. 922105-24-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a substituted benzene ring. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the sulfonamide group further enhances the compound's potential as a drug candidate by improving its solubility and metabolic stability. Additionally, the methoxy and methyl substituents on the benzene ring contribute to the overall lipophilicity and pharmacokinetic profile of the molecule.

Recent research has focused on elucidating the mechanism of action of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a major mediator of inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

Moreover, preliminary studies have indicated that N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxy-3-methylbenzene-1-sulfonamide may have anti-cancer properties. In vitro experiments have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further explored for its potential use in cancer therapy.

In addition to its biological activities, the chemical synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-y)-4-methoxy-3-methylbenzene-1-sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with one notable method involving the reaction of 4-methoxybenzenesulfonyl chloride with 6-amino-tetrahydroquinoline in the presence of a base such as triethylamine. This approach has been shown to be efficient and scalable, making it suitable for large-scale production.

The pharmacokinetic properties of N-(1-Ethyl-2-Oxo-Tetrahydroquinolin-6-Yl)-4-Methoxy-Benzene-Sulfonamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life in vivo. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Furthermore, toxicological evaluations have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, N-(1-Ethyl-2-Oxo-Tetrahydroquinolin-6-Yl)-4-Methoxy-Benzene-Sulfonamide (CAS No. 922105-24-6) represents a promising compound with diverse biological activities and favorable pharmaceutical properties. Ongoing research continues to explore its potential applications in various therapeutic areas, including inflammation and cancer. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat these conditions.